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Compound of Interest

Compound Name: Dimethoxanate

Cat. No.: B1203018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethoxanate hydrochloride is a phenothiazine derivative that has been investigated for its

antitussive properties.[1] Understanding its aqueous solubility is a critical first step in the

development of oral dosage forms and in vitro biological assays. Aqueous solubility influences

a drug's dissolution rate, bioavailability, and overall therapeutic efficacy. This document

provides detailed protocols for determining the aqueous solubility of dimethoxanate
hydrochloride and serves as a guide for researchers in the pharmaceutical sciences.

Physicochemical Properties of Dimethoxanate
Hydrochloride
A summary of the key physicochemical properties of dimethoxanate hydrochloride is

presented in the table below.
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Property Value Source

Molecular Formula C₁₉H₂₃ClN₂O₃S PubChem[2]

Molecular Weight 394.9 g/mol PubChem[2]

IUPAC Name

2-[2-

(dimethylamino)ethoxy]ethyl

phenothiazine-10-

carboxylate;hydrochloride

PubChem[2]

Synonyms
Dimethoxanate HCl, Tussizid,

Perlatos, Catrane
PubChem[2]

Aqueous Solubility of Dimethoxanate Hydrochloride
The aqueous solubility of dimethoxanate hydrochloride has not been extensively reported in

publicly available literature. Therefore, experimental determination is necessary. The following

table is provided as a template to be populated with experimentally determined solubility data

at various physiologically relevant pH values.

Aqueous
Medium

pH
Temperatur
e (°C)

Solubility
(mg/mL)

Solubility
(µg/mL)

Molar
Solubility
(mol/L)

Purified

Water
~7.0 25 ± 2

To be

determined

To be

determined

To be

determined

0.1 N HCl 1.2 37 ± 0.5
To be

determined

To be

determined

To be

determined

Acetate

Buffer
4.5 37 ± 0.5

To be

determined

To be

determined

To be

determined

Phosphate

Buffer
6.8 37 ± 0.5

To be

determined

To be

determined

To be

determined

Phosphate

Buffer
7.4 37 ± 0.5

To be

determined

To be

determined

To be

determined
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Experimental Protocols
The following protocols describe the determination of kinetic and thermodynamic aqueous

solubility using the widely accepted shake-flask method.

Protocol 1: Determination of Kinetic Aqueous Solubility
This method is a rapid assessment of solubility, often used in early drug discovery.

1. Materials:

Dimethoxanate hydrochloride

Dimethyl sulfoxide (DMSO)

Phosphate Buffered Saline (PBS), pH 7.4

96-well microplates

Plate shaker

Turbidimeter or plate reader capable of measuring absorbance at ~600-650 nm

2. Procedure:

Prepare a 10 mM stock solution of dimethoxanate hydrochloride in DMSO.

Add 198 µL of PBS (pH 7.4) to the wells of a 96-well microplate.

Add 2 µL of the 10 mM dimethoxanate hydrochloride stock solution to the first well, resulting

in a 100 µM solution.

Perform serial dilutions across the plate.

Seal the plate and shake at room temperature for 2 hours.

Measure the turbidity of each well using a nephelometer or the absorbance at 620 nm with a

plate reader.
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The highest concentration that does not show precipitation is reported as the kinetic

solubility.
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Preparation

Experiment

Analysis

Prepare 10 mM Stock in DMSO

Add 2 µL Stock to First Well (100 µM)

Add 198 µL PBS (pH 7.4) to wells

Perform Serial Dilutions

Seal and Shake for 2 hours

Measure Turbidity/Absorbance

Determine Highest Soluble Concentration
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Preparation

Equilibration

Sampling & Analysis

Add Excess Drug to Vial

Add Known Volume of Buffer

Shake at 37°C for 24-48 hours

Allow Particles to Settle

Filter Supernatant (0.22 µm)

Dilute Sample

Analyze by HPLC or LC-MS/MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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